Cas no 2387133-60-8 (3-Amino-4-ethylbenzene-1-sulfonyl chloride)

• Product Name: 3-Amino-4-ethylbenzene-1-sulfonyl chloride
• CAS No: 2387133-60-8
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 5560198
• PubChem ID: 158368356
• Update Time: 2025-10-28

3-Amino-4-ethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2387133-60-8
• EN300-27119059
• 3-amino-4-ethylbenzene-1-sulfonyl chloride
• 3-Amino-4-ethylbenzene-1-sulfonyl chloride

• Inchi： 1S/C8H10ClNO2S/c1-2-6-3-4-7(5-8(6)10)13(9,11)12/h3-5H,2,10H2,1H3
• InChI Key： CQCRAKLGZKXZKH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)N)CC)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-Amino-4-ethylbenzene-1-sulfonyl chloride

Introduction to 3-Amino-4-ethylbenzene-1-sulfonyl chloride (CAS No: 2387133-60-8)

3-Amino-4-ethylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2387133-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including an amino group and a sulfonyl chloride moiety, make it a versatile building block for medicinal chemists.

The structure of 3-amino-4-ethylbenzene-1-sulfonyl chloride consists of a benzene ring substituted with an amino group at the 3-position and an ethyl group at the 4-position, with a sulfonyl chloride functional group attached to the 1-position. This arrangement imparts distinct reactivity patterns, allowing for further functionalization through nucleophilic substitution reactions. The presence of the sulfonyl chloride group enhances its utility as a synthetic precursor, facilitating the introduction of various pharmacophores into drug candidates.

In recent years, there has been growing interest in exploring the applications of 3-amino-4-ethylbenzene-1-sulfonyl chloride in medicinal chemistry. One of the most promising areas is its role in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases play pivotal roles in numerous biological pathways, and their inhibition is often key to treating diseases like cancer and inflammatory disorders. The compound’s ability to undergo selective modifications makes it an attractive scaffold for designing potent enzyme inhibitors.

Recent studies have highlighted the potential of 3-amino-4-ethylbenzene-1-sulfonyl chloride in the synthesis of kinase inhibitors. Kinases are a class of enzymes that phosphorylate other molecules, thereby regulating a wide range of cellular processes. Dysregulation of kinase activity is implicated in various diseases, making them attractive therapeutic targets. By leveraging the reactivity of the sulfonyl chloride group, researchers have been able to introduce specific side chains that enhance binding affinity to kinase active sites. This approach has led to the discovery of several lead compounds with promising preclinical activity.

Another area where 3-amino-4-ethylbenzene-1-sulfonyl chloride has shown promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and proteins. Small-molecule inhibitors targeting these pathways can modulate inflammation and provide relief from conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound’s structural features allow for modifications that can selectively interact with inflammatory mediators, making it a valuable tool in drug discovery.

The synthetic utility of 3-amino-4-ethylbenzene-1-sulfonyl chloride extends beyond its role as an intermediate in pharmaceutical synthesis. It has also been utilized in materials science, particularly in the development of advanced polymers and coatings. The sulfonyl chloride group can undergo reactions with amines and alcohols to form sulfonamides and sulfonic acids, respectively, which are important functional groups in polymer chemistry. These reactions enable the creation of polymers with tailored properties such as enhanced thermal stability and biodegradability.

In conclusion, 3-amino-4-ethylbenzene-1-sulfonyl chloride (CAS No: 2387133-60-8) is a multifaceted compound with significant applications in pharmaceutical research and industrial chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and anti-inflammatory agents. Additionally, its synthetic versatility allows for its use in developing advanced materials with desirable properties. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow further.